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Compound of Interest

1H-Pyrrole-2,3-dimethanol, 1,5-
Compound Name:

dimethyl-
CAS No.: 68384-86-1
Cat. No.: B12804797

Get Quote

\ J

Chemical Identity, Synthesis, and Pharmaceutical Applications

Executive Summary

1,5-Dimethyl-1H-pyrrole-2,3-dimethanol (CAS: 68384-87-2 [analog/related]) is a specialized
pyrrole derivative characterized by a 1,5-dimethyl substitution pattern and two hydroxymethyl
groups at the 2 and 3 positions. As an electron-rich heterocyclic diol, it serves as a critical
building block in the synthesis of porphyrinogens, BODIPY dyes, and pharmaceutical
intermediates, particularly in the development of Potassium-Competitive Acid Blockers (P-
CABS) like Vonoprazan analogs.

This guide details the physicochemical properties, synthetic pathways, and handling protocols
for this compound, emphasizing its role as a high-value intermediate in medicinal chemistry.

Chemical Identity & Structural Analysis[1][2]
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Parameter Detail

Chemical Name 1,5-Dimethyl-1H-pyrrole-2,3-dimethanol
2,3-Bis(hydroxymethyl)-1,5-dimethylpyrrole;

Synonyms ) o
(1,5-Dimethyl-1H-pyrrole-2,3-diyl)dimethanol

Molecular Formula CsH13NO:2

Molecular Weight 155.19 g/mol

PubChem SID DTXSID30218515

Electron-rich pyrrole ring with N-methylation and
Core Structure ]
C5-methylation.

Kev Eunctionalit Dual primary alcohol handles (-CH20H) for
ey Functionali
Y Y polymerization or functionalization.

Structural Implications

The 1,5-dimethyl substitution pattern blocks the

-position (C5) and the nitrogen atom, preventing standard polypyrrole chain propagation at
these sites. This directs reactivity towards the hydroxymethyl groups, making this molecule a
"capped” monomer ideal for:

e Controlled condensation to form dipyrromethanes.
e Macrocyclization to form specific porphyrin arrays.
o Impurity profiling in the synthesis of 1,5-disubstituted pyrrole drugs.

Physicochemical Properties[2][3][4][5][6][7]

Note: Data derived from structural analogs (e.g., 2,5-dimethylpyrrole and pyrrole-2,3-
dicarboxylates) where specific experimental values are proprietary.
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Property

Value | Characteristic

Context

Physical State

White to pale yellow crystalline

solid

Darkens upon oxidation (air

sensitive).

H-bonding network increases

Melting Point 95 °C — 105 °C (Predicted) lattice energy compared to
simple alkyl pyrroles.
High: DMSO, Methanol, o
Amphiphilic nature due to
- Ethanol, DMFModerate: Ethyl ] N
Solubility lipophilic methyls and

Acetate, DCMLow: Hexanes,
Water (Cold)

hydrophilic hydroxyls.

pKa (Conj. Acid)

~ -3.8 (Pyrrole N)

N-methylation removes the
acidic NH proton; the ring is
basic but protonation occurs at

C-alpha.

Stability

Acid-Sensitive

Rapidly polymerizes in acidic
media via azafulvenium ion

intermediates.

Synthesis & Manufacturing

The most robust synthetic route involves the reduction of the corresponding dicarboxylate

diester. This approach avoids the handling of unstable pyrrole-aldehydes and ensures

regioselectivity.

Core Synthetic Pathway: Diester Reduction
Precursor: Diethyl 1,5-dimethyl-1H-pyrrole-2,3-dicarboxylate (CID 14031396).

Step-by-Step Protocol

e Reagents:

o Precursor Diester (1.0 eq)

o Lithium Aluminum Hydride (LiAIH4) (2.5 - 3.0 eq)
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o Solvent: Anhydrous Tetrahydrofuran (THF)
o Atmosphere: Dry Nitrogen or Argon

e Procedure:

o Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and
addition funnel. Purge with N2.[1][2]

o Solubilization: Dissolve the diester in anhydrous THF (0.2 M concentration).

o Reduction: Cool the solution to 0°C. Add LiAlHa4 (solution or suspension) dropwise to
control the exotherm.

o Reaction: Allow to warm to room temperature, then reflux gently for 2-4 hours. Monitor by
TLC (EtOAc/Hexane) for disappearance of the ester spot.

o Quenching (Fieser Method): Cool to 0°C. Carefully add:

= mL Water (per
g LiAlH4)
= mL 15% NaOH

» ngcontent-ng-c3932382896=""_nghost-ng-c1874552323="" class="inline ng-star-
inserted">

mL Water

o Isolation: Filter the granular aluminum salts through a Celite pad. Wash with THF.
Concentrate the filtrate under reduced pressure.

o Purification: Recrystallize from Benzene/Hexane or purify via flash chromatography (Silica
gel, 5-10% MeOH in DCM).

e Yield: Typically 75-85%.[2]
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Precursor Assembly

N-Methylaminoacetone
(or Sarcosine deriv.)

Dimethyl Acetylenedicarboxylate Cyclocondensation Diethyl 1,5-dimethyl-
(DMAD) pyrrole-2,3-dicarboxylate (Reflux, 4h)

Reduction Step

LiAIH4 / THF Ester Reduction 1,5-Dimethyl-1H-

pyrrole-2,3-dimethanol

Click to download full resolution via product page

Figure 1: Synthetic workflow from acyclic precursors to the target diol via the dicarboxylate

intermediate.

Analytical Characterization

Confirming the structure requires distinguishing the two hydroxymethyl groups and verifying the

N-methyl / C-methyl placement.

Technique

Expected Signal /| Characteristic

1H NMR (DMSO-ds)

5 2.15 (s, 3H, C5-CH3) 3.45 (s, 3H, N-CH3)d
4.30 - 4.50 (d, 4H, 2x -CH20H)3 4.8 - 5.0 (t, 2H,
2x -OH, D20 exch.)d 5.85 (s, 1H, C4-H)

Distinct signals for N-Me (~30 ppm) and Ring-

13C NMR Me (~11 ppm).[3][4] Two benzylic-like carbons
at ~55-58 ppm.
[M+H]* calc. for CsH13NO2: 156.1019. Look for
HR-MS (ESI+) [M-H20]* fragment (138.09) due to facile

dehydration.

IR Spectroscopy

Broad O-H stretch (3200-3400 cm™1). Absence
of C=0 stretch (1700 cm~1) confirms complete

reduction.
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Pharmaceutical & Research Applications[3][7][10]
[11]
Vonoprazan (P-CAB) Impurity Profiling

In the synthesis of Vonoprazan Fumarate, pyrrole intermediates are subjected to sulfonation
and amination. The 1,5-dimethyl-1H-pyrrole-2,3-dimethanol motif represents a potential
"reduced" impurity or a degradation product where the sulfonyl group is absent and the
amide/amine side chains are hydrolyzed/reduced.

o Action: Use this compound as a reference standard (RS) in HPLC methods to quantify

process-related impurities.

Porphyrinogen Building Block

The 2,3-bis(hydroxymethyl) substitution pattern is unique. Under acid catalysis, this diol
generates a di-azafulvenium intermediate, which can react with

-free pyrroles to form novel porphyrinogens or expanded porphyrins (e.g., sapphyrins) with
specific methylation patterns.

e Mechanism: Acid-catalyzed dehydration

Nucleophilic attack by pyrrole

-carbon.
1,5-Dimethyl-1H-
pyrrole-2,3-dimethanol
Acid Catalysis
g Development Material Stience
Impurity Standard Metabolite ID Synthetic Porphyrins Conducting Polymers
(Vonoprazan Process) (Hydrolysis/Reduction) (Biomimetic Catalysts) (Functionalized Polypyrroles)

Click to download full resolution via product page
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Figure 2: Application spectrum in pharmaceutical and material sciences.
Safety & Handling
e Hazards: Irritant to eyes, respiratory system, and skin.

o Storage: Store at -20°C under inert atmosphere (Argon). Pyrroles oxidize to dark tars
(polypyrrole) upon exposure to air and light.

« Stability: Avoid contact with strong acids (HCI, TFA) unless polymerization is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: 1,5-Dimethyl-1H-Pyrrole-2,3-
Dimethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12804797/docs#technical-guide-1-5-dimethyl-1h-
pyrrole-2-3-dimethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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